Cas no 1292905-33-9 (3-((1R)-3-Hydroxy-1-phenyl-propyl)-4-hydroxy-benzoic Acid Methyl Ester)

• Product Name: 3-((1R)-3-Hydroxy-1-phenyl-propyl)-4-hydroxy-benzoic Acid Methyl Ester
• CAS No: 1292905-33-9
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 1059991
• PubChem ID: 121230691
• Update Time: 2025-10-30

3-((1R)-3-Hydroxy-1-phenyl-propyl)-4-hydroxy-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-((1R)-3-Hydroxy-1-phenyl-propyl)-4-hydroxy-benzoic Acid Methyl Ester
• (2-IODO-5-METHOXYPHENYL)BORONIC ACID
• Methyl 4-hydroxy-3-[(1R)-3-hydroxy-1-phenylpropyl]benzoate
• DB-303662
• Methyl (R)-4-hydroxy-3-(3-hydroxy-1-phenylpropyl)benzoate
• 1292905-33-9

• Inchi： 1S/C17H18O4/c1-21-17(20)13-7-8-16(19)15(11-13)14(9-10-18)12-5-3-2-4-6-12/h2-8,11,14,18-19H,9-10H2,1H3/t14-/m1/s1
• InChI Key： MWYMQEBIZZHNHO-CQSZACIVSA-N
• SMILES： OCC[C@H](C1C=CC=CC=1)C1C(=CC=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 286.12050905g/mol
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-((1R)-3-Hydroxy-1-phenyl-propyl)-4-hydroxy-benzoic Acid Methyl Ester

3-((1R)-3-Hydroxy-1-Phenyl-propyl)-4-Hydroxy-benzoic Acid Methyl Ester (CAS No. 1292905-33-9): An Overview

3-((1R)-3-Hydroxy-1-Phenyl-propyl)-4-Hydroxy-benzoic Acid Methyl Ester (CAS No. 1292905-33-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, often referred to as HPEM, is characterized by its unique structural features, which include a hydroxy group, a phenyl ring, and a benzoic acid methyl ester moiety. These structural elements contribute to its diverse biological activities and chemical properties, making it a valuable subject of study in various scientific disciplines.

The molecular structure of HPEM (CAS No. 1292905-33-9) is composed of a substituted benzoic acid methyl ester with a chiral (1R) configuration at the 3-hydroxy-1-phenyl-propyl side chain. This chiral center imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacological properties. The presence of multiple functional groups, such as the hydroxy and phenyl moieties, also enhances its reactivity and solubility in different solvents, making it suitable for various synthetic transformations and analytical methods.

Recent studies have explored the potential therapeutic applications of HPEM in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that HPEM exhibits potent anti-inflammatory properties, which could be beneficial in the management of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway, has been highlighted as a potential mechanism of action.

In addition to its anti-inflammatory effects, HPEM has also been investigated for its antioxidant properties. A study published in the Free Radical Biology and Medicine demonstrated that HPEM can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of HPEM has been another area of interest in recent research. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as a therapeutic agent. The presence of the hydroxy and phenyl groups contributes to its favorable absorption and distribution properties, while the ester moiety can be metabolized to release active metabolites with enhanced biological activity.

In terms of synthetic methods, several approaches have been developed to prepare HPEM efficiently. One notable method involves the coupling of a substituted phenylpropyl alcohol with a protected benzoic acid methyl ester, followed by deprotection to yield the final product. This synthetic route is advantageous due to its high yield and scalability, making it suitable for large-scale production.

The safety profile of HPEM has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 3-((1R)-3-Hydroxy-1-Phenyl-propyl)-4-Hydroxy-benzoic Acid Methyl Ester (CAS No. 1292905-33-9) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and antioxidant therapies make it an exciting subject for ongoing research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will continue to emerge.